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Compound of Interest

Compound Name: Succinyl chloride

Cat. No.: B1293783

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide on the safety precautions, handling procedures, and
emergency response protocols for succinyl chloride (CAS No. 543-20-4). It is intended for
laboratory personnel and professionals who handle this chemical.

Chemical and Physical Properties

Succinyl chloride, also known as butanedioyl dichloride, is a fuming, highly refractive liquid.[1]
[2] It is a key reagent in organic synthesis, particularly for introducing succinyl groups in
pharmaceuticals and specialty chemicals.[3][4]

Table 1: Chemical Identification

Identifier Value

IUPAC Name Butanedioyl dichloride[5][6]
CAS Number 543-20-4[1][5][7]

Molecular Formula CaHaCl202[1][5]

| Synonyms | Succinic acid dichloride, Succinoyl chloride, Succinyl dichloride[6][7][8] |

Table 2: Physical and Chemical Properties
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Property Value Citations

Molar Mass 154.97 g-mol-1 [5]

Clear yellow-brown liquid;
Appearance o [3]18]
colorless to pale yellow liquid

Density ~1.41 g/mL [5119]
Melting Point 15-18 °C (59-64 °F) [1][5]
Boiling Point 190-193 °C (374-379 °F) [1][5][9]
Flash Point 76 °C (169 °F) [518]

| Solubility | Reacts violently with water |[3][5][9] |

Hazard Identification and Health Effects

Succinyl chloride is a combustible and corrosive material that poses significant health risks.[7]
[8] It reacts violently with water and moisture, releasing toxic and corrosive hydrogen chloride
(HCI) gas.[3][8]

Table 3: GHS Hazard Classification

Pictogram GHSO05: Corrosive[5]

Signal Word Danger[5][7]

H227: Combustible liquid.[5] H314: Causes

severe skin burns and eye damage.[5][7]

Hazard Statements

| Precautionary Statements | P280, P303+P361+P353, P305+P351+P338, P310, P405[5] |
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Diagram 1: Key Reactivity Hazards of Succinyl Chloride
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(Combustible Liquid)
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Caption: Diagram 1: Key Reactivity Hazards of Succinyl Chloride.

Table 4: Summary of Health Effects by Exposure Route
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Exposure Route

Inhalation

Effects

Causes severe chemical
burns to the respiratory
tract. May be fatal due to
spasm, inflammation, and
edema. Symptoms include
a burning sensation,
coughing, shortness of
breath, and headache.

Citations

(€]

Skin Contact

Causes severe skin burns.

[7](8]

Eye Contact

Causes severe eye burns. Itis
a lachrymator (induces

tearing).

[8]

Ingestion

Causes severe and potentially
permanent damage to the
digestive tract, including burns

and perforation.

[8]

| Chronic Exposure | Repeated exposure to HCI vapors (from hydrolysis) may cause bleeding

of the nose and gums, chronic bronchitis, and gastritis. [[8] |

Handling and Storage Protocols

Proper handling and storage are critical to prevent exposure and hazardous reactions.

Experimental Protocol: Standard Handling Procedure

o Preparation: Before handling, ensure an eyewash station and safety shower are readily

accessible and operational.[8]

« Ventilation: Always use succinyl chloride inside a certified chemical fume hood to maintain

low airborne concentrations.[6][8]

o Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 4.
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» Dispensing: Open containers and dispense the chemical slowly and carefully to avoid
splashes. Keep the container tightly closed when not in use.[8]

o Water-Free Environment: Ensure all equipment and the handling area are completely dry. Do
not allow the chemical to come into contact with water or moisture.[7][8]

e Post-Handling: Wash hands and any potentially exposed skin thoroughly after handling.[7][8]
Remove and decontaminate clothing before reuse; discard contaminated shoes.[8]
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Diagram 2: Safe Handling Workflow

1. Area & Equipment Prep
(Verify fume hood, safety shower, eyewash)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle Chemical in Fume Hood
(Avoid moisture, keep container closed)

4. Clean Workspace
& Decontaminate Equipment

5. Dispose of Waste
(Follow institutional protocols)

6. Doff PPE

7. Wash Hands Thoroughly
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Caption: Diagram 2: Safe Handling Workflow.
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Storage

o Store in a cool, dry, well-ventilated area designated as a "Corrosives Area".[7][8]
o Keep containers tightly closed and protected from moisture.[8]
» Store away from sources of heat, sparks, and open flames.[7][8]

o Keep separated from incompatible materials such as strong oxidizing agents and bases.[7]
[10]

Exposure Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and PPE is mandatory to ensure safety.
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Diagram 3: Hierarchy of Controls for Succinyl Chloride

Elimination / Substitution
(Most Effective)

Engineering Controls
(Fume Hood, Ventilation, Eyewash)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)

(Least Effective)
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Caption: Diagram 3: Hierarchy of Controls for Succinyl Chloride.
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Engineering Controls

o Ventilation: Work must be performed in a laboratory with adequate general ventilation and a
certified chemical fume hood.[8]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[8]

Table 5: Recommended Personal Protective Equipment

Body Part Protection Specifications Citations

Chemical splash
Eyes/Face Safety Goggles goggles are [71[8]
required.

Wear appropriate
_ protective gloves to
Skin/Hands Gloves ) [718]
prevent skin

exposure.

Wear an appropriate
lab coat or other

Body Protective Clothing protective clothing to [718]
prevent skin

exposure.

| Respiratory | Respirator | A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant respirator use. |[8] |

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

Experimental Protocol: First Aid Measures

Table 6: First Aid Measures
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Exposure

Inhalation

Protocol Citations

1. Get medical aid
immediately. 2. Remove
from exposure to fresh air
immediately. 3. If breathing
is difficult, give oxygen. 4.
If breathing has ceased,
apply artificial respiration [S71e]
using a suitable
mechanical device (e.g.,
bag and mask). Do NOT
use mouth-to-mouth

resuscitation.

Skin Contact

1. Get medical aid
immediately. 2. Immediately
flush skin with plenty of water
for at least 15 minutes while
. . [71[8]
removing contaminated
clothing and shoes. 3. Wash
clothing before reuse and

destroy contaminated shoes.

Eye Contact

1. Get medical aid
immediately. 2. Immediately
flush eyes with plenty of water
for at least 15-30 minutes,
: . [8]
occasionally lifting the upper
and lower eyelids. 3. Do not
allow the victim to rub or close

their eyes.

| Ingestion | 1. Get medical aid immediately. 2. Do NOT induce vomiting. 3. If the person is

conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. 4.

Never give anything by mouth to an unconscious person. |[7][8] |
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Diagram 4: Emergency Response Flowchart

Spill / Leak Personal Exposure Fire
::\:to?:?r;g‘oﬁ\gcuﬁfs Move to fresh air (Inhalation) Use COgz, dry chemical, or foam
) 9 Flush with water for 15+ min (Skin/Eyes) DO NOT USE WATER
Cover with dry lime, sand, or soda ash X . . :
X - X Rinse mouth, give water (Ingestion) Wear full protective gear & SCBA
Place in closed container for disposal

Seek Immediate
Medical Attention
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Caption: Diagram 4: Emergency Response Flowchart.

Experimental Protocol: Spill Response

e Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

+ Remove Ignition Sources: Remove all sources of heat, sparks, and flames from the vicinity
of the spill.[7][8]
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o Containment: Do not add water to the spill.[7][8] Cover the spill with dry lime, sand, or soda
ash.[8]

o Collection: Use a spark-proof tool to carefully collect the material and place it into a suitable,
closed container for disposal.[8]

Fire Fighting

o Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or
appropriate foam.[6][10]

Unsuitable Extinguishing Media:DO NOT USE WATER, as it reacts violently with succinyl
chloride.[10]

Hazards: Thermal decomposition can release irritating and toxic gases, including hydrogen
chloride, carbon monoxide, carbon dioxide, and phosgene.[7][10][11] Containers may
explode when heated.[7]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][7]

Stability and Reactivity

o Chemical Stability: The material is stable under normal temperatures and pressures when
kept dry.[8]

Conditions to Avoid: Avoid ignition sources, excess heat, and exposure to moisture or moist
air.[7][8]

Hazardous Decomposition Products: Upon decomposition, it can produce carbon monoxide,
carbon dioxide, and hydrogen chloride gas.[7]

Table 7: Incompatible Materials
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Material Class Specific Examples
Water /| Moisture Reacts violently[7][8][10]
Strong Oxidizing Agents [7][10]

| Bases |[10] |

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[11] Dispose
of contents and containers at an approved waste disposal plant.[7] Empty containers may
retain product residue and can be dangerous.[8] Do not pressurize, cut, weld, or expose empty
containers to heat or ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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